Cas no 31695-51-9 (Phosphinothioic amide,N,N'-1,7-heptanediylbis[P,P-bis(1-aziridinyl)- (9CI))

• Product Name: Phosphinothioic amide,N,N'-1,7-heptanediylbis[P,P-bis(1-aziridinyl)- (9CI)
• CAS No: 31695-51-9
• MF: C₁₅H₃₂N₆P₂S₂
• MW: 422.532300949097
• CID: 314963
• PubChem ID: 273056
• Update Time: 2025-04-19

Phosphinothioic amide,N,N'-1,7-heptanediylbis[P,P-bis(1-aziridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• N,N'-bis[bis(aziridin-1-yl)phosphinothioyl]heptane-1,7-diamine
• AC1L6SN4
• AC1Q7FIT
• AR-1K2715
• n,n'-heptane-1,7-diylbis[p,p-bis(aziridin-1-yl)(phosphinothioic amide)]
• NSC117902
• NSC-117902
• 31695-51-9
• DTXSID30297769
• Phosphinothioic amide,N,N'-1,7-heptanediylbis[P,P-bis(1-aziridinyl)- (9CI)

• Inchi： 1S/C15H32N6P2S2/c24-22(18-8-9-18,19-10-11-19)16-6-4-2-1-3-5-7-17-23(25,20-12-13-20)21-14-15-21/h1-15H2,(H,16,24)(H,17,25)
• InChI Key： CNLYRZBZDCRWJA-UHFFFAOYSA-N
• SMILES： S=P(NCCCCCCCNP(N1CC1)(N1CC1)=S)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 422.16100
• Monoisotopic Mass: 422.16051139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 119.90000
• LogP: 3.66210